Cas no 1805363-47-6 (Methyl 2-amino-3-(difluoromethyl)-5-methoxypyridine-4-acetate)

• Product Name: Methyl 2-amino-3-(difluoromethyl)-5-methoxypyridine-4-acetate
• CAS No: 1805363-47-6
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4857968
• Update Time: 2025-10-28

Methyl 2-amino-3-(difluoromethyl)-5-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(difluoromethyl)-5-methoxypyridine-4-acetate

• Inchi： 1S/C10H12F2N2O3/c1-16-6-4-14-10(13)8(9(11)12)5(6)3-7(15)17-2/h4,9H,3H2,1-2H3,(H2,13,14)
• InChI Key： LNVJWUUSSLNRSE-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C=1CC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.9
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-amino-3-(difluoromethyl)-5-methoxypyridine-4-acetate

Comprehensive Overview of Methyl 2-amino-3-(difluoromethyl)-5-methoxypyridine-4-acetate (CAS No. 1805363-47-6)

Methyl 2-amino-3-(difluoromethyl)-5-methoxypyridine-4-acetate (CAS No. 1805363-47-6) is a specialized pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a difluoromethyl group, a methoxy substituent, and an ester-functionalized acetate side chain, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules targeting enzyme inhibition and metabolic pathways.

The growing demand for fluorinated pyridine compounds in modern chemistry has propelled interest in this molecule. Fluorine incorporation, as seen in the difluoromethyl moiety, often enhances metabolic stability and bioavailability—a key focus in medicinal chemistry optimization. Recent literature highlights its utility in developing crop protection agents and pharmaceutical intermediates, aligning with industry trends toward sustainable agriculture and precision medicine.

Synthetic accessibility of CAS 1805363-47-6 remains a frequent topic in organic chemistry forums. The compound's methoxy-pyridine core allows for diverse functionalization, while the methyl acetate group offers flexibility for further transformations. Patent analyses reveal its incorporation in novel heterocyclic scaffolds for kinase inhibitors, addressing current needs in oncology research. These applications respond to trending searches about "next-generation drug scaffolds" and "fluorine in agrochemicals" across scientific databases.

Analytical characterization of Methyl 2-amino-3-(difluoromethyl)-5-methoxypyridine-4-acetate typically involves LC-MS, NMR (particularly ¹⁹F-NMR for the difluoromethyl group), and HPLC purity testing. These methods cater to quality control requirements frequently queried as "analytical methods for fluorinated APIs". The compound's stability under various pH conditions—another trending research angle—makes it suitable for prodrug development, a hot topic in pharmaceutical formulation circles.

Environmental and regulatory aspects of fluorinated compounds have spurred investigations into the biodegradation profile of this substance. While not classified as hazardous, its pyridine-acetate hybrid structure prompts studies on green chemistry alternatives for its synthesis—addressing popular queries about "sustainable fluorination techniques". Recent advances in catalytic difluoromethylation could improve the compound's production efficiency, reflecting industry shifts toward atom-economical processes.

In material science applications, the electron-withdrawing difluoromethyl group and hydrogen-bonding amino moiety enable interesting supramolecular interactions. This has led to exploration in organic electronic materials, particularly for charge-transport layers—a subject gaining traction in searches for "fluorinated π-conjugated systems". The balance of lipophilicity and polarity introduced by its functional groups makes it valuable for liquid crystal formulations and polymeric additives.

The commercial availability of CAS 1805363-47-6 from specialty chemical suppliers has increased, with procurement searches often including terms like "high-purity fluoropyridine derivatives" and "custom pyridine synthesis". Storage recommendations typically suggest anhydrous conditions at controlled temperatures to preserve the ester functionality and prevent hydrolysis—a practical consideration frequently discussed in chemical handling forums.

Future research directions likely involve exploiting the compound's hydrogen-bond donor/acceptor capacity for molecular recognition systems. Its role in metal-organic frameworks (MOFs) and catalytic ligand design represents an emerging application area, coinciding with increased academic interest in multifunctional heterocycles. These developments position Methyl 2-amino-3-(difluoromethyl)-5-methoxypyridine-4-acetate as a compound bridging multiple disciplines in contemporary chemical research.